3-Cyclopropylfuran
Overview
Description
“3-Cyclopropylfuran” is a compound that is used for pharmaceutical testing . It is available for purchase from various suppliers .
Synthesis Analysis
A metal-free one-flask synthesis of multi-substituted furans has been reported . This protocol integrates three steps of cyclopropanation, Cloke–Wilson rearrangement, and elimination of HCl in one-flask to give products in moderate to good yields .
Physical And Chemical Properties Analysis
“3-Cyclopropylfuran” is a liquid at room temperature . The InChI code for “3-Cyclopropylfuran” is 1S/C7H8O/c1-2-6(1)7-3-4-8-5-7/h3-6H,1-2H2 .
Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 3-Cyclopropylfuran, focusing on six unique applications:
Antibacterial Agents
3-Cyclopropylfuran has shown potential as a building block in the synthesis of novel antibacterial agents. Furan derivatives are known for their antibacterial properties, and incorporating a cyclopropyl group can enhance the activity against various bacterial strains. This makes it a promising candidate in the development of new antibiotics to combat resistant bacterial infections .
Anticancer Research
In the field of oncology, 3-Cyclopropylfuran is being explored for its potential anticancer properties. The unique structure of this compound allows it to interact with cancer cell pathways in a way that can inhibit tumor growth. Researchers are investigating its efficacy in targeting specific cancer types, making it a valuable compound in cancer drug development .
Pharmaceutical Synthesis
3-Cyclopropylfuran is utilized in the synthesis of various pharmaceutical compounds. Its unique chemical properties make it a versatile intermediate in the production of drugs. This includes the synthesis of complex molecules that require the furan ring as a core structure, which can be modified to enhance therapeutic effects .
Organic Electronics
In the realm of materials science, 3-Cyclopropylfuran is being studied for its applications in organic electronics. Its electronic properties make it suitable for use in organic semiconductors, which are essential components in devices like organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). This research aims to improve the efficiency and stability of these devices .
Agricultural Chemicals
The compound is also being explored for its potential use in agricultural chemicals. 3-Cyclopropylfuran can be a key ingredient in the development of new pesticides and herbicides. Its ability to disrupt specific biological pathways in pests and weeds makes it a valuable tool in enhancing crop protection and yield .
Environmental Chemistry
In environmental chemistry, 3-Cyclopropylfuran is being investigated for its role in the degradation of pollutants. Its reactivity can be harnessed to break down harmful substances in the environment, contributing to cleaner air and water. This application is particularly important in the development of sustainable and eco-friendly chemical processes .
Safety and Hazards
The safety information for “3-Cyclopropylfuran” indicates that it is potentially dangerous . The hazard statements include H225, H301, and H331, which refer to its flammability and toxicity if swallowed or inhaled .
Relevant Papers
There are several papers related to “3-Cyclopropylfuran”. For instance, a paper titled “Fluorine containing cyclopropanes: synthesis of aryl substituted all-cis 1,2,3-trifluorocyclopropanes, a facially polar motif” discusses the synthesis of substituted all-cis-1,2,3-trifluorocyclopropanes . Another paper titled “Reactions of esters of cyclopropylfurancarboxylic acids in the system comprising Paraform, hydrogen chloride, and zinc chloride” discusses the reactions of certain cyclopropylfuran compounds .
properties
IUPAC Name |
3-cyclopropylfuran |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8O/c1-2-6(1)7-3-4-8-5-7/h3-6H,1-2H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ANWJGFPAEFSYCF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=COC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
108.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Cyclopropylfuran | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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